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Compound of Interest

Compound Name: 2-Bromo-1-phenylethanol

Cat. No.: B1266663

Safe Handling Protocol for 2-Bromo-1-
phenylethanol

This document provides essential safety and logistical information for the handling and disposal
of 2-Bromo-1-phenylethanol, tailored for researchers, scientists, and drug development
professionals. Adherence to these guidelines is critical for ensuring personal safety and
minimizing environmental impact.

Hazard Identification and Risk Assessment

2-Bromo-1-phenylethanol is a chemical compound that requires careful handling due to its
potential health hazards. Based on available safety data, the primary risks are:

Skin Irritation: Causes skin irritation upon contact.[1][2][3]

Serious Eye Irritation: Can cause serious and potentially damaging eye irritation.[1][2][3]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1][2][3]

Harmful if Swallowed or Inhaled: Ingestion or inhalation of the substance can be harmful.[3]

A thorough risk assessment should be conducted before beginning any work with this
chemical, considering the quantities being used and the specific experimental conditions.
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Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent

exposure. The required PPE is summarized in the table below.

Task

Eye/Face Protection

Skin Protection

Respiratory
Protection

Routine Handling &

Dispensing

Safety glasses with
side shields or

chemical splash

goggles.[1][4]

Chemical-resistant
gloves (e.g., Nitrile,
Neoprene), lab coat.

[1]14][5]

Work in a well-
ventilated area,
preferably a chemical
fume hood.[1][4][6]

Weighing/Transferring

Large Quantities

Chemical splash
goggles and a face
shield.[4][5]

Chemical-resistant
gloves, flame-resistant
lab coat, and
additional protective

clothing as needed.[4]

A NIOSH-approved
respirator may be
necessary if
ventilation is

inadequate.[4][6]

Spill Cleanup

Chemical splash
goggles and a face
shield.[4]

Chemical-resistant
gloves, disposable
coveralls, and
chemical-resistant
boots.[4]

A NIOSH-approved
respirator with
appropriate cartridges
for large spills or in
poorly ventilated
areas.[4][6]

Waste Handling &

Disposal

Safety glasses with
side shields or

chemical splash

goggles.[4]

Chemical-resistant

gloves, lab coat.[4]

Not generally required
if handling closed
containers in a well-

ventilated area.

Always inspect PPE for integrity before use and ensure gloves are suitable for handling this

specific chemical.[7]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the procedural steps for the safe handling of 2-Bromo-1-phenylethanol.

3.1. Pre-Operational Checks
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» Verify Emergency Equipment: Confirm that a safety shower and eyewash station are
accessible and operational.[4][8]

e Consult SDS: Ensure the Safety Data Sheet (SDS) for 2-Bromo-1-phenylethanol is readily
available and has been reviewed.[4]

» Prepare Work Area: Conduct all manipulations within a certified chemical fume hood to
ensure adequate ventilation.[4][6] Cover the work surface with a disposable, absorbent
bench liner.[8]

o Assemble Materials: Gather all necessary equipment, including the chemical container,
glassware, and spill cleanup materials.

3.2. Handling Procedure

» Don PPE: Put on the appropriate PPE as specified in the table above.

» Container Inspection: Before opening, inspect the container for any signs of damage or
leaks.[4]

o Dispensing: Carefully open the container. Pour the liquid slowly and deliberately to avoid
splashing or creating aerosols.[4]

o Container Sealing: Once the desired amount is dispensed, securely close the container.[1][6]

o Perform Work: Carry out the experimental procedure within the fume hood.

o Post-Handling: Wipe down the exterior of the primary container and any equipment used
with a suitable solvent.

3.3. Post-Handling Cleanup

o Clean Work Area: Wipe the work surface of the fume hood. Dispose of the bench liner as
hazardous waste.

o Decontaminate Equipment: Clean any non-disposable equipment used during the procedure.
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o Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Start with gloves,
followed by the lab coat, and finally eye protection.

» Hygiene: Wash hands thoroughly with soap and water after removing PPE.[1]

Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6][9][10] Remove contact lenses if present
and easy to do.[1] Seek immediate medical attention.[9][10]

Skin Contact: Remove all contaminated clothing immediately.[1] Wash the affected skin area
with plenty of soap and water. If skin irritation occurs or persists, seek medical attention.[1]

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing.[1][9] If the person feels unwell or has difficulty breathing, seek medical attention.

[1]

Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water. Call a physician or poison
control center immediately.[6]

Minor Spill: Alert personnel in the immediate area. Wearing appropriate PPE, absorb the spill
with an inert material (e.g., vermiculite, sand, or earth). Collect the absorbed material into a
suitable container for disposal.

Major Spill: Evacuate the laboratory immediately and secure the area.[1] Notify your
institution's environmental health and safety department. Remove all sources of ignition.[1]

Disposal Plan

Proper disposal of 2-Bromo-1-phenylethanol and associated waste is crucial.

o Waste Collection: All waste materials, including unused chemical, contaminated
consumables (e.g., gloves, bench liners), and empty containers, must be collected in a
designated, properly labeled hazardous waste container.
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o Container Management: Keep waste containers tightly closed and store them in a
designated secondary containment area. Do not mix with other waste streams.

» Disposal Method: Dispose of the chemical waste through an approved waste disposal facility,
in accordance with all local, state, and federal regulations.[1][6] Do not allow the product to
enter drains or the environment.

Chemical and Physical Properties

The following table summarizes key quantitative data for 2-Bromo-1-phenylethanol.

Property Value Source
Molecular Formula CsHoBro [2][3]
Molecular Weight 201.06 g/mol [2][11]
Appearance C.:olc')rless to light yellow clear

liquid
Melting Point 39°C [3]
Boiling Point 261.6 °C at 760 mmHg [11[3]
Density ~1.504 g/cm3 [1]
Flash Point 135.6 °C [3]
Storage Temperature 2-8°C (Refrigerator) [12]

Workflow Visualization

The following diagram illustrates the standard operating procedure for safely handling 2-
Bromo-1-phenylethanol.
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Caption: Workflow for safe handling of 2-Bromo-1-phenylethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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